(1-Hydroxy-3,7,11-trimethyldodeca-2,6,10-trienyl)phosphonic acid
(1-Hydroxy-3,7,11-trimethyldodeca-2,6,10-trienyl)phosphonic acid
α-hydroxy Farnesyl phosphonic acid is a nonhydrolyzable analog of farnesyl pyrophosphate which acts as a competitive inhibitor of farnesyl transferase (FTase). At concentrations greater than 1 µM, α-hydroxy farnesyl phosphonic acid inhibits the processing of Ras in Ha-ras-transformed NIH3T3 cells.
Brand Name:
Vulcanchem
CAS No.:
148796-53-6
VCID:
VC0117917
InChI:
InChI=1S/C15H27O4P/c1-12(2)7-5-8-13(3)9-6-10-14(4)11-15(16)20(17,18)19/h7,9,11,15-16H,5-6,8,10H2,1-4H3,(H2,17,18,19)/b13-9+,14-11+
SMILES:
CC(=CCCC(=CCCC(=CC(O)P(=O)(O)O)C)C)C
Molecular Formula:
C15H27O4P
Molecular Weight:
302.35 g/mol
(1-Hydroxy-3,7,11-trimethyldodeca-2,6,10-trienyl)phosphonic acid
CAS No.: 148796-53-6
Main Products
VCID: VC0117917
Molecular Formula: C15H27O4P
Molecular Weight: 302.35 g/mol
| CAS No. | 148796-53-6 |
|---|---|
| Product Name | (1-Hydroxy-3,7,11-trimethyldodeca-2,6,10-trienyl)phosphonic acid |
| Molecular Formula | C15H27O4P |
| Molecular Weight | 302.35 g/mol |
| IUPAC Name | [(2E,6E)-1-hydroxy-3,7,11-trimethyldodeca-2,6,10-trienyl]phosphonic acid |
| Standard InChI | InChI=1S/C15H27O4P/c1-12(2)7-5-8-13(3)9-6-10-14(4)11-15(16)20(17,18)19/h7,9,11,15-16H,5-6,8,10H2,1-4H3,(H2,17,18,19)/b13-9+,14-11+ |
| Standard InChIKey | MONZTFSZTWQCKH-IJFRVEDASA-N |
| Isomeric SMILES | CC(=CCC/C(=C/CC/C(=C/C(O)P(=O)(O)O)/C)/C)C |
| SMILES | CC(=CCCC(=CCCC(=CC(O)P(=O)(O)O)C)C)C |
| Canonical SMILES | CC(=CCCC(=CCCC(=CC(O)P(=O)(O)O)C)C)C |
| Appearance | Assay:≥98%A crystalline solid |
| Description | α-hydroxy Farnesyl phosphonic acid is a nonhydrolyzable analog of farnesyl pyrophosphate which acts as a competitive inhibitor of farnesyl transferase (FTase). At concentrations greater than 1 µM, α-hydroxy farnesyl phosphonic acid inhibits the processing of Ras in Ha-ras-transformed NIH3T3 cells. |
| Synonyms | Hydroxyfarnesyl Phosphate |
| PubChem Compound | 5353399 |
| Last Modified | Nov 11 2021 |
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